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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Faradaic efficiency of tungsten
phosphide (WP) for water splitting against other common non-precious metal electrocatalysts,
including nickel-iron (NiFe)-based materials, cobalt phosphide (CoP), and molybdenum
disulfide (M0S:z). The performance of these catalysts is evaluated based on experimental data
for both the Hydrogen Evolution Reaction (HER) and the Oxygen Evolution Reaction (OER),
the two half-reactions of water splitting.

Performance Comparison of Electrocatalysts

The Faradaic efficiency (FE) is a critical metric for evaluating the performance of
electrocatalysts, as it represents the ratio of the actual amount of product formed (hydrogen or
oxygen) to the theoretical maximum amount based on the charge passed through the
electrochemical system. A high Faradaic efficiency indicates high selectivity of the catalyst
towards the desired reaction, minimizing energy losses to side reactions.

The following table summarizes the reported Faradaic efficiencies for tungsten phosphide
and its alternatives. It is important to note that a direct comparison can be challenging due to
variations in experimental conditions across different studies.
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Catalyst ] Faradaic Experimental
] Reaction Electrolyte o .
Material Efficiency (%) Conditions
Tungsten 0.5 M H2S0a4 Submicroparticle
_ HER o ~100%[1]
Phosphide (WP) (acidic) morphology
OER - Not Reported -

Increases with
OER Alkaline ~90%[2][3] higher Fe
content

Nickel-lron
(NiFe)-Based

Not a primary

HER Alkaline -
HER catalyst
Cobalt 1.0 M KOH
_ HER _ ~100%[4] -
Phosphide (CoP) (alkaline)
OER - Not Reported -
Molybdenum ] MoSe2@MoS:2
T HER Wide pH range 100%][5]
Disulfide (M0Sz2) heterostructure
OER - Not Reported -

Note: The table highlights the challenge in making a direct, all-encompassing comparison, as
catalysts are often optimized and tested for a specific half-reaction (HER or OER) and under
particular pH conditions. Tungsten phosphide demonstrates excellent efficiency for hydrogen
evolution in acidic media.[1] NiFe-based catalysts are highly efficient for oxygen evolution in
alkaline solutions.[2][3] Cobalt phosphide and molybdenum disulfide also show high Faradaic
efficiencies for the hydrogen evolution reaction.[4][5]

Experimental Protocols for Faradaic Efficiency
Measurement

Accurate determination of Faradaic efficiency is crucial for the reliable assessment of
electrocatalyst performance. Two common methods for measuring the Faradaic efficiency of
gas-evolving reactions in water splitting are detailed below.
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Gas Chromatography (GC) Method

This method involves the quantification of the evolved hydrogen and oxygen gas using a gas

chromatograph.

Experimental Workflow:
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Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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